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Compound of Interest

Compound Name: C.I. Reactive yellow 86

Cat. No.: B3183079 Get Quote

An In-depth Technical Guide to C.I. Reactive
Yellow 86
This technical guide provides a comprehensive overview of the discovery, historical

development, chemical properties, synthesis, and application of C.I. Reactive Yellow 86. The

information is intended for researchers, scientists, and professionals in the fields of dye

chemistry and drug development.

Introduction and Historical Context
C.I. Reactive Yellow 86 is a monoazo reactive dye characterized by its brilliant green-yellow

hue.[1][2] As a member of the dichlorotriazine class of reactive dyes, its history is intrinsically

linked to the groundbreaking development of the first commercial reactive dyes in the mid-20th

century.

The era of reactive dyes was initiated by the pioneering work of I.D. Rattee and W.E. Stephen

at Imperial Chemical Industries (ICI) in the United Kingdom. In 1954, they discovered that

dichlorotriazine dyes could form stable, covalent bonds with cellulose fibers under alkaline

conditions. This innovation led to the first patent for reactive dyes and their subsequent

commercialization. While the precise date of discovery and the specific individuals or company

that first synthesized C.I. Reactive Yellow 86 are not readily available in public records, its

development falls within the broader expansion of dichlorotriazine reactive dyes that followed
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ICI's initial breakthrough. These dyes offered superior wash fastness compared to existing

direct dyes, revolutionizing the textile industry.

Chemical and Physical Properties
C.I. Reactive Yellow 86 is a water-soluble anionic dye.[1] Its chemical structure consists of a

single azo chromophore linked to a dichlorotriazine reactive group. This reactive group is the

key to its ability to form covalent bonds with hydroxyl groups on cellulosic fibers.

Table 1: Chemical and Physical Properties of C.I. Reactive Yellow 86

Property Value Reference

C.I. Name Reactive Yellow 86 [1][2]

C.I. Number 192755 [3]

CAS Number 61951-86-8 [1][4][5]

Molecular Formula C₁₈H₁₄Cl₂N₈Na₂O₉S₂ [1][5][6]

Molecular Weight 667.37 g/mol [1][5][6]

IUPAC Name

disodium;4-[(5-carbamoyl-1-

ethyl-6-hydroxy-4-methyl-2-

oxopyridin-3-yl)diazenyl]-6-

[(4,6-dichloro-1,3,5-triazin-2-

yl)amino]benzene-1,3-

disulfonate

[4]

Appearance Yellow powder [1]

Solubility in Water 30 g/L (at 50°C) [1][2]

λmax (in water) ~425 nm

Synthesis of C.I. Reactive Yellow 86
The synthesis of C.I. Reactive Yellow 86 is a multi-step process involving the condensation of

an aromatic amine with cyanuric chloride, followed by diazotization and coupling reactions.
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3.1. Synthesis Pathway

The overall synthesis can be visualized as a three-stage process:

Condensation: Reaction of 4,6-Diaminobenzene-1,3-disulfonic acid with 2,4,6-Trichloro-

1,3,5-triazine (cyanuric chloride).

Diazotization: Conversion of the remaining primary amino group of the condensed product

into a diazonium salt.

Coupling: Reaction of the diazonium salt with the coupling component, 6-hydroxy-1,4-

dimethyl-2-oxo-1,2-dihydropyridine-3-carboxamide.

4,6-Diaminobenzene-1,3-disulfonic acid

Condensation Product

Condensation

2,4,6-Trichloro-1,3,5-triazine
(Cyanuric Chloride)

6-hydroxy-1,4-dimethyl-2-oxo-
1,2-dihydropyridine-3-carboxamide

C.I. Reactive Yellow 86

Sodium Nitrite (NaNO₂) +
Hydrochloric Acid (HCl)

Diazonium Salt

Diazotization

Coupling

Cellulose-OH

Cellulose-O⁻

Deprotonation

OH⁻ (Alkali)

Dye-Triazine-Cl₂

Dye-Triazine-Cl-O-Cellulose

Nucleophilic Substitution

Cl⁻By-product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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